Cas no 50873-05-7 (Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate)

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate is a pyrrolidine derivative with a phenyl substituent at the 2-position and an ethyl carboxylate group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its structural features, including the ketone functionality at the 4-position, make it a valuable precursor for further functionalization, such as condensation or reduction reactions. The ethyl ester group enhances solubility in organic solvents, facilitating its use in synthetic applications. This compound is of interest in medicinal chemistry due to its potential as a scaffold for developing biologically active compounds.
Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate structure
50873-05-7 structure
Product Name:Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate
CAS No:50873-05-7
MF:C13H15NO3
MW:233.263103723526
CID:4816345
Update Time:2025-05-28

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate
    • C(=O)(OCC)N1CC(CC1C1=CC=CC=C1)=O
    • Inchi: 1S/C13H15NO3/c1-2-17-13(16)14-9-11(15)8-12(14)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3
    • InChI Key: NUNVKJYNCZZLFO-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(=O)OCC)C(C2C=CC=CC=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6

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Additional information on Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate (CAS 50873-05-7): A Versatile Building Block in Organic Synthesis

Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate (CAS 50873-05-7) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative serves as a valuable chemical intermediate for the synthesis of various biologically active molecules. With its unique molecular structure featuring both carbonyl and phenyl groups, this compound offers multiple reactive sites for further chemical modifications.

The growing interest in nitrogen-containing heterocycles like Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate stems from their prevalence in drug discovery. Recent studies highlight its potential as a scaffold for medicinal chemistry, particularly in the development of CNS-targeting compounds and enzyme inhibitors. Researchers are actively exploring its applications in creating novel pharmaceutical intermediates with improved bioavailability and target specificity.

From a synthetic chemistry perspective, CAS 50873-05-7 demonstrates remarkable versatility. Its pyrrolidone core structure can participate in various reactions including nucleophilic substitutions, condensation reactions, and ring-opening transformations. This makes it particularly valuable for constructing complex nitrogen heterocycles that are challenging to synthesize through conventional methods. The presence of both ester functionality and ketone group in the same molecule provides unique opportunities for sequential transformations.

The pharmaceutical industry has shown increasing demand for Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate as evidenced by recent patent filings. Several studies have demonstrated its utility in preparing PDE4 inhibitors, NMDA receptor modulators, and other neurologically active compounds. These applications align with current market trends focusing on neurodegenerative disease treatments and cognitive enhancers, making this compound particularly relevant to contemporary drug discovery efforts.

Quality control aspects of CAS 50873-05-7 are crucial for research applications. Advanced analytical techniques including HPLC purity analysis, mass spectrometry characterization, and NMR structural verification ensure the compound meets stringent research standards. The development of robust synthetic protocols for this molecule has enabled its reliable production at various scales, supporting both academic investigations and industrial applications.

Environmental and safety considerations for Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate follow standard laboratory chemical handling protocols. While not classified as hazardous, proper chemical storage conditions and personal protective equipment are recommended during handling. The compound's stability profile and degradation pathways have been studied to ensure safe disposal practices in research settings.

Market analysis indicates steady growth in demand for pharmaceutical intermediates like 50873-05-7, driven by expanding drug discovery programs worldwide. The compound's relatively simple synthesis from commercially available starting materials contributes to its cost-effectiveness, making it attractive for both small-scale research and potential commercial production. Recent innovations in green chemistry approaches have further improved the sustainability of its manufacturing processes.

Future research directions for Ethyl 4-oxo-2-phenylpyrrolidine-1-carboxylate may explore its potential in asymmetric synthesis and catalysis applications. The development of novel derivatization methods could unlock additional utilities in material science and specialty chemical production. As the scientific community continues to investigate pyrrolidine-based compounds, this particular derivative remains a focus of ongoing structure-activity relationship studies.

For researchers sourcing CAS 50873-05-7, it's essential to verify supplier credentials and obtain comprehensive analytical certificates. Reputable manufacturers typically provide detailed spectroscopic data and chromatographic purity reports to ensure research reproducibility. The compound is generally available in various packaging options suitable for laboratory-scale experiments through specialized chemical suppliers and research material providers.

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